Cas no 2877670-04-5 (2-{4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-ol)

• Product Name: 2-{4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-ol
• CAS No: 2877670-04-5
• MF: C₂₀H₂₇N₉O
• MW: 409.488082170486
• CID: 5329273
• PubChem ID: 165434329
• Update Time: 2025-05-19

2-{4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-ol
• F6790-1121
• 2877670-04-5
• AKOS040873384
• 4-[6-(4-Pyrazolo[1,5-a]pyrazin-4-yl-1-piperazinyl)-3-pyridazinyl]-1-piperazineethanol

• Inchi： 1S/C20H27N9O/c30-16-15-25-7-9-26(10-8-25)18-1-2-19(24-23-18)27-11-13-28(14-12-27)20-17-3-4-22-29(17)6-5-21-20/h1-6,30H,7-16H2
• InChI Key： CVTFGNUNTVTBPI-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(C2=NN=C(N3CCN(C4=NC=CN5N=CC=C45)CC3)C=C2)CC1

Computed Properties

• Exact Mass: 409.23385652g/mol
• Monoisotopic Mass: 409.23385652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.96±0.10(Predicted)

Additional information on 2-{4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-ol

Chemical Profile of 2-{4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-ol (CAS No. 2877670-04-5)

2-{4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-ol (CAS No. 2877670-04-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to a class of molecules characterized by multiple heterocyclic rings and piperazine moieties, which are well-known for their role in modulating various biological pathways. The presence of a pyrazole and pyridazine core, coupled with extensive functionalization, makes this molecule a promising candidate for further investigation in drug discovery.

The chemical structure of 2-{4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-ol features a central ethanol group linked to a piperazine ring, which is further substituted with another piperazine moiety. This dual piperazine substitution enhances the compound's solubility and bioavailability, key factors in pharmaceutical development. Additionally, the pyrazole and pyridazine rings contribute to its binding affinity with various biological targets, making it a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse pharmacological properties. The pyrazolo[1,5-a]pyrazine scaffold, in particular, has been extensively studied for its potential applications in treating neurological disorders, inflammation, and cancer. The incorporation of this moiety into 2-{4-[6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-ol suggests that it may exhibit similar therapeutic effects. Moreover, the pyridazine ring is known for its ability to interact with enzymes and receptors involved in metabolic pathways, further expanding the potential applications of this compound.

One of the most compelling aspects of 2-{4-[6-(4-{pyrazolo[1,5-a]pyrazin}-4-yll)piperazin}-1-yll)pyridazin}-3-yll)piperazin}-1-yll)ethan}-1--ol is its structural complexity, which allows for fine-tuning of its biological activity through structural modifications. This flexibility makes it an attractive candidate for high-throughput screening (HTS) and rational drug design. Researchers have leveraged computational methods to predict the binding interactions of this compound with various protein targets, identifying potential therapeutic candidates for further validation.

The synthesis of 2-{4-[6-(4-{pyrazolo[1,5-a]pyrazin}-4-yll)piperazin}-1-yll)pyridazin}-3-yll)piperazin}-1-yll)ethan}-1--ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as transition-metal catalysis and flow chemistry has improved the efficiency of these processes. Additionally, green chemistry principles have been applied to minimize waste and reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical practices.

Recent studies have highlighted the potential of 2-{4-[6-(4-{pyrazolo[1,5-a]pyrazin}-4-yll)piperazin}-1-yll)pyridazin}-3-yll)piperazin}-1-yll)ethan}-1--ol as an inhibitor of key enzymes involved in cancer progression. Preclinical studies have demonstrated its ability to disrupt signaling pathways that promote cell proliferation and survival. These findings are particularly promising given the increasing prevalence of resistance to conventional chemotherapies. Furthermore, the compound's ability to cross the blood-brain barrier suggests potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic properties of 2-{4-[6-(4-{pyrazolo[1,5-a]pyrazin]-4-yll)piperazin}-1--y}]ethyl alcohol (CAS No. 2877670)-04--05 are being thoroughly investigated to optimize its therapeutic index. Phase I clinical trials have provided valuable insights into its safety profile and metabolic fate. These trials have shown that the compound is well-tolerated at moderate doses but may cause mild gastrointestinal side effects at higher concentrations. Ongoing research aims to identify dosing regimens that maximize efficacy while minimizing adverse reactions.

The future development of 2-{4-[6-(4{cas no2877670)}product name]}}}}}}}}}}}}}}}}}}}}}}}}}}} will likely involve structure-based drug design approaches to enhance its potency and selectivity. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate preclinical findings into clinical reality. As computational biology advances, virtual screening techniques will play an increasingly important role in identifying new derivatives with improved pharmacological profiles.

In conclusion,cas no2877670product name represents a significant advancement in medicinal chemistry with broad therapeutic implications. Its unique structural features and promising preclinical results position it as a valuable asset in the quest for novel treatments for complex diseases. Continued research efforts will be crucial in unlocking its full potential and bringing it closer to clinical application.